Cas no 861212-68-2 (5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole)

• Product Name: 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole
• CAS No: 861212-68-2
• MF: C₁₀H₇F₃N₄O₂
• MW: 272.183391809464
• CID: 5709399
• PubChem ID: 3482938
• Update Time: 2025-06-12

5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]triazole
• 861212-68-2
• AKOS005089383
• DTXSID301170257
• 3R-0888
• 5-methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole
• 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole

• Inchi： 1S/C10H7F3N4O2/c1-6-9(17(18)19)14-15-16(6)8-5-3-2-4-7(8)10(11,12)13/h2-5H,1H3
• InChI Key： LVLFOULMDMGDEV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1C(C)=C([N+](=O)[O-])N=N1)(F)F

Computed Properties

• Exact Mass: 272.05210997g/mol
• Monoisotopic Mass: 272.05210997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole

Introduction to 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole (CAS No. 861212-68-2)

5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 861212-68-2, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro group, a methyl substituent, and a trifluoromethylphenyl moiety, contribute to its unique chemical properties and reactivity, making it a subject of intense study in synthetic and medicinal chemistry.

The nitro group in the molecular structure of 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole plays a crucial role in modulating its electronic properties and biological interactions. Nitro groups are known to exhibit strong electron-withdrawing effects, which can influence the reactivity of adjacent functional groups and enhance the molecule's binding affinity to biological targets. This characteristic has been leveraged in the development of various pharmacophores that target specific enzymes and receptors involved in metabolic pathways and inflammatory responses.

Additionally, the methyl substituent at the 5-position of the triazole ring introduces steric hindrance and can affect the molecule's solubility and metabolic stability. The trifluoromethylphenyl group further enhances the compound's lipophilicity and metabolic resistance, which are critical factors in drug design for improving bioavailability and prolonging therapeutic efficacy. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery programs targeting neurological disorders, infectious diseases, and cancer.

In recent years, there has been a surge in research focused on developing novel triazole derivatives with enhanced pharmacological profiles. The 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole has been investigated for its potential as an intermediate in synthesizing more complex molecules with improved pharmacokinetic properties. Studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation.

The trifluoromethyl group is particularly noteworthy for its ability to enhance binding affinity through both hydrophobic interactions and dipole-dipole interactions with biological targets. This feature has been exploited in the design of next-generation antiviral agents where trifluoromethylphenyl motifs have shown promise in inhibiting viral proteases and polymerases. The nitro group, when reduced to an amine or converted into an azide derivative, can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole with high-resolution accuracy. Molecular docking studies have revealed that this compound can interact with a variety of protein targets through multiple hydrogen bonds and hydrophobic interactions. These insights have guided the optimization of analogs with improved selectivity and reduced off-target effects.

The synthesis of 5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the nitro group followed by reduction or functionalization strategies allows for fine-tuning of electronic properties. The trifluoromethylphenyl ring is typically introduced via palladium-catalyzed cross-coupling reactions between aryl halides or triflates with organometallic reagents derived from trifluoromethanol derivatives.

In conclusion,5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole (CAS No. 861212-68-2) represents a promising scaffold for developing novel therapeutic agents with diverse biological activities. Its unique structural features make it an attractive candidate for further exploration in drug discovery pipelines targeting inflammation, infection, and cancer. As research continues to uncover new applications for this compound,5-Methyl-4-nitro-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole is poised to play a significant role in advancing pharmaceutical innovation.